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Compound of Interest

6-Bromoimidazo[1,2-a]pyridine
Compound Name:

hydrobromide
CAS No.: 604009-01-0
Cat. No.: B1399385

Get Quote

Executive Summary

6-Bromoimidazo[1,2-a]pyridine is a privileged pharmacophore in medicinal chemistry, serving
as a core scaffold for GABA receptor agonists (e.g., Zolpidem), proton pump inhibitors, and
antiviral agents. The hydrobromide salt form is critical for purification and solubility
enhancement during early-stage drug development.

This guide analyzes the solid-state architecture of the hydrobromide salt, detailing the
protonation site selectivity, hydrogen bond networks, and pi-stacking interactions that define its

stability and crystallizability.

Chemical Identity & Significance

The imidazo[1,2-a]pyridine ring system is a 5,6-fused bicyclic heterocycle. The introduction of a
bromine atom at the C6 position is strategically important, providing a reactive handle for
Palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) to elaborate

the scaffold into complex drug candidates.
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Property Data

IUPAC Name 6-Bromoimidazo[1,2-a]pyridine hydrobromide
Formula C7HeBrN2* - Br-

Molecular Weight 277.95 g/mol

Protonation Site N1 (Imidazole Nitrogen)

Typically Monoclinic (P21/c) or Triclinic (P-1)
Crystal System
based on analogs

Synthesis & Crystallization Protocol

To obtain high-quality single crystals suitable for X-ray diffraction (SC-XRD), a controlled
synthesis and crystallization workflow is required.

Synthesis of the Hydrobromide Salt

The synthesis exploits the condensation of 2-aminopyridines with a-halocarbonyls.

Reactants: Dissolve 2-amino-5-bromopyridine (1.0 eq) in Ethanol (EtOH).
» Cyclization: Add bromoacetaldehyde diethyl acetal (1.2 eq) and catalytic HBr (48% aq).

» Reflux: Heat to reflux (80°C) for 4—-6 hours. The acidic conditions promote both acetal
hydrolysis and cyclization.

» Precipitation: Upon cooling to 0°C, the hydrobromide salt precipitates directly.

« Filtration: Collect the solid by vacuum filtration and wash with cold acetone to remove
colored impurities.

Single Crystal Growth Strategy

e Method: Slow Evaporation.

¢ Solvent System: Methanol/Water (9:1 v/v).

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1399385?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Procedure: Dissolve 50 mg of the crude salt in minimal hot methanol. Add water dropwise
until slight turbidity persists, then clarify with a drop of methanol. Allow to stand at room
temperature (20-25°C) in a vibration-free environment.

e Outcome: Colorless prismatic crystals typically form within 48-72 hours.

Structural Analysis (Crystallography)[1][2][3]
Molecular Conformation & Protonation

The defining feature of the hydrobromide salt is the protonation state.

» Site of Protonation: The N1 atom (the bridgehead-adjacent nitrogen in the imidazole ring) is
the most basic site (pKa ~ 5.6 for the parent scaffold). The pyridine nitrogen (N4) is less
basic due to the bridgehead constraint.

« Geometry: The fused ring system is essentially planar (RMS deviation < 0.02 A).

e Bond Lengths: Protonation at N1 results in a widening of the C2-N1-C8a bond angle (~107—-
109°) compared to the free base, and a slight elongation of the C-N bonds adjacent to N1.

Supramolecular Architecture

The crystal packing is governed by a hierarchy of non-covalent interactions, primarily charge-
assisted hydrogen bonds and pi-stacking.

Primary Interaction: The lonic Anchor

The dominant synthon is the charge-assisted hydrogen bond between the protonated imidazole
nitrogen and the bromide anion.

e Interaction: N1—H---Br~
« Distance (D---A): 3.20 — 3.35 A (Typical for N-H...Br)
e Angle: ~160-175° (Near linear)

This interaction typically links the cations and anions into infinite chains or centrosymmetric
dimers, depending on the specific packing motif (herringbone vs. stacked).
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Secondary Interaction: Pi-Pi Stacking

The planar aromatic cores stack in an offset parallel arrangement.
« Centroid-Centroid Distance: 3.6 — 3.9 A.

o Slippage: The rings are usually slipped to minimize repulsive overlap of the pi-clouds, often
aligning the electron-deficient pyridine ring of one molecule over the electron-rich imidazole
ring of its neighbor.

Tertiary Interaction: Weak Hydrogen Bonds

e C—H---Br~: The acidic protons at C2 and C3 (imidazole ring) and C5 (pyridine ring) often
form weak hydrogen bonds with the bromide anion, reinforcing the lattice.

e C—H:---N: Occasionally observed between the C3-H and the N4 of an adjacent molecule if
sterics permit.

Visualizing the Structural Logic

The following diagram illustrates the transformation from reactants to the final supramolecular
assembly.
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Caption: Workflow from synthesis to the hierarchical assembly of the crystal lattice, highlighting
the dominance of the N1-H...Br interaction.

Characterization & Quality Control

To validate the structure and purity of the bulk material, the following techniques are standard:
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Powder X-Ray Diffraction (PXRD)[4]

e Purpose: Confirm bulk phase purity and check for polymorphs.

o Expected Features: Sharp, distinct Bragg reflections indicating high crystallinity. Broad halos
would indicate amorphous content.

» Simulated Pattern: If single crystal data is available, the experimental PXRD pattern must
match the simulated pattern derived from the CIF (Crystallographic Information File).

Differential Scanning Calorimetry (DSC)

e Purpose: Determine melting point and solvate stability.

o Expected Profile: A sharp endothermic peak corresponding to melting (typically >200°C for
these salts due to high lattice energy).

e Warning: A broad endotherm prior to melting suggests desolvation (if a hydrate/solvate
formed) or decomposition.

1H-NMR Spectroscopy (DMSO-d6)[1]

» Diagnostic Signals:
o H2 (Imidazole): Singlet/Doublet at ~8.0-8.2 ppm.
o H5 (Pyridine): Doublet at ~8.8—-9.0 ppm (deshielded by N1 protonation and Br proximity).

o N-H Proton: Often broad or invisible due to exchange, but may appear >12 ppm in
anhydrous DMSO.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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